![molecular formula C15H13FO3 B2813350 2-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]propanoic acid CAS No. 477846-85-8](/img/structure/B2813350.png)
2-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(2-Fluoro[1,1’-biphenyl]-4-yl)oxy]propanoic acid” is a chemical compound with the linear formula C15H13FO2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C15H13FO2/c1-10(15(17)18)19-12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18) . The molecular weight is 244.27 .Physical And Chemical Properties Analysis
The compound is a solid . Its molecular weight is 244.27 , and its linear formula is C15H13FO2 .Scientific Research Applications
Synthesis of Bio-functional Hybrid Compounds
The compound can be used in the synthesis of bio-functional hybrid compounds. For instance, it has been used in the reaction between 7-amino-4-methyl-2H-chromen-2-one and (±)-flurbiprofen to produce a new bio-functional hybrid compound .
Antibacterial Applications
Coumarin and its derivatives, which can be synthesized using this compound, have been shown to be effective as antibacterial medicines .
Antifungal Applications
Similarly, coumarin-based compounds synthesized using this compound have demonstrated antifungal properties .
Anti-inflammatory Applications
The compound can be used in the synthesis of anti-inflammatory drugs. Coumarin and its derivatives, including those synthesized using this compound, have shown anti-inflammatory effects .
Antidepressant Applications
Coumarin and its derivatives, which can be synthesized using this compound, have been used as antidepressants .
Urease Inhibition
The compound has been transformed into acyl hydrazones of flurbiprofen, which have demonstrated good inhibitory activities against the urease enzyme . This makes it a potential candidate for the development of treatments for diseases related to urease activity.
Safety and Hazards
properties
IUPAC Name |
2-(3-fluoro-4-phenylphenoxy)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-10(15(17)18)19-12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOQJJOYRSTBHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC1=CC(=C(C=C1)C2=CC=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.